N-[3-(2-ethyl-1-piperidinyl)propyl]-1-(ethylsulfonyl)-3-piperidinecarboxamide

• IUPAC Name: N-[3-(2-ethylpiperidin-1-yl)propyl]-1-ethylsulfonylpiperidine-3-carboxamide
• InChI: InChI=1S/C18H35N3O3S/c1-3-17-10-5-6-12-20(17)13-8-11-19-18(22)16-9-7-14-21(15-16)25(23,24)4-2/h16-17H,3-15H2,1-2H3,(H,19,22)
• InChI Key: VNLRONMWMLTVSW-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1CCCNC(=O)C2CCCN(C2)S(=O)(=O)CC
• Molecular Formula: C18H35N3O3S
• Molecular Weight: 373.6 g/mol

Description

Synthesis Analysis

The synthesis of N-[3-(2-ethyl-1-piperidinyl)propyl]-1-(ethylsulfonyl)-3-piperidinecarboxamide and related compounds involves multi-step chemical processes. For instance, Khalid, Rehman, and Abbasi (2014) describe the synthesis of N'-[(alkyl/aryl)sulfonyl]-1-(phenylsulfonyl)piperidine-4-carbohydrazides, a similar class of compounds. This synthesis starts from ethyl piperidine-4-carboxylate, leading to several intermediate compounds before achieving the final product (Khalid, Rehman, & Abbasi, 2014).

Molecular Structure Analysis

The molecular structure of these compounds is characterized using various spectroscopic techniques. In the study by Khalid et al., IR, 1H-NMR, and EI-MS spectra were used for structural characterization, which is essential for understanding the molecular framework and functional groups present in the compound (Khalid, Rehman, & Abbasi, 2014).

Chemical Reactions and Properties

The chemical reactions of these compounds often involve interactions with various enzymes. For example, the study by Khalid et al. (2014) included an evaluation of enzyme inhibition activities, demonstrating how these compounds interact biochemically (Khalid, Rehman, & Abbasi, 2014).

Physical Properties Analysis

Analyzing the physical properties, such as melting point, solubility, and stability, is crucial for understanding the behavior of these compounds under different conditions. While the cited studies don't provide specific data on N-[3-(2-ethyl-1-piperidinyl)propyl]-1-(ethylsulfonyl)-3-piperidinecarboxamide, similar compounds have been analyzed using techniques like thermogravimetric analysis, scanning electron microscopy, and infrared spectroscopy (Rezaee & Davarpanah, 2016).

Chemical Properties Analysis

The chemical properties of these compounds, including reactivity, stability, and interaction with other chemical entities, are typically studied through various chemical assays and spectroscopic methods. The interactions with enzymes, as mentioned earlier, also play a crucial role in understanding their chemical behavior (Khalid, Rehman, & Abbasi, 2014).